1-[(2-isopropylphenoxy)acetyl]-4-methylpiperazine
Overview
Description
1-[(2-isopropylphenoxy)acetyl]-4-methylpiperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a piperazine derivative that has been shown to have a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of 1-[(2-isopropylphenoxy)acetyl]-4-methylpiperazine is not fully understood, but it is thought to act on various cellular pathways and signaling cascades. It has been shown to have an effect on the regulation of gene expression, as well as on various enzymes and receptors involved in important physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of interesting biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the activity of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(2-isopropylphenoxy)acetyl]-4-methylpiperazine in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it can be difficult to synthesize and may not be readily available for use in all research settings.
Future Directions
There are many potential future directions for research on 1-[(2-isopropylphenoxy)acetyl]-4-methylpiperazine. One area of interest is its potential use as a drug target for the treatment of various diseases. Another area of interest is its potential use as a research tool to study various cellular pathways and signaling cascades. Further research is needed to fully understand the potential applications of this compound.
Scientific Research Applications
1-[(2-isopropylphenoxy)acetyl]-4-methylpiperazine has been studied for its potential applications in a wide range of scientific research fields. One area of interest is its use as a potential drug target for the treatment of various diseases, including cancer, neurological disorders, and cardiovascular disease.
properties
IUPAC Name |
1-(4-methylpiperazin-1-yl)-2-(2-propan-2-ylphenoxy)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-13(2)14-6-4-5-7-15(14)20-12-16(19)18-10-8-17(3)9-11-18/h4-7,13H,8-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHRWQYLZTDXCPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1OCC(=O)N2CCN(CC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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